![molecular formula C22H24N2O3 B5690303 7-methyl-2-(2-phenoxybenzoyl)-2,7-diazaspiro[4.5]decan-6-one](/img/structure/B5690303.png)
7-methyl-2-(2-phenoxybenzoyl)-2,7-diazaspiro[4.5]decan-6-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
7-methyl-2-(2-phenoxybenzoyl)-2,7-diazaspiro[4.5]decan-6-one is a chemical compound that belongs to the class of spirocyclic compounds. It has been studied for its potential use in scientific research applications due to its unique chemical structure and properties.5]decan-6-one.
Mechanism of Action
The mechanism of action of 7-methyl-2-(2-phenoxybenzoyl)-2,7-diazaspiro[4.5]decan-6-one is not fully understood. However, it has been suggested that it may act by inhibiting the production of inflammatory mediators such as prostaglandins and cytokines. It may also act by modulating the activity of neurotransmitters in the brain.
Biochemical and Physiological Effects:
7-methyl-2-(2-phenoxybenzoyl)-2,7-diazaspiro[4.5]decan-6-one has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has also been shown to have neuroprotective effects in animal models of Alzheimer's disease. However, more research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of using 7-methyl-2-(2-phenoxybenzoyl)-2,7-diazaspiro[4.5]decan-6-one in lab experiments is its unique chemical structure and properties. It may have potential applications in the development of new drugs for the treatment of inflammatory and neurodegenerative diseases. However, one limitation is that more research is needed to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for research on 7-methyl-2-(2-phenoxybenzoyl)-2,7-diazaspiro[4.5]decan-6-one. One direction is to further investigate its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease. Another direction is to study its potential use in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.
Synthesis Methods
The synthesis of 7-methyl-2-(2-phenoxybenzoyl)-2,7-diazaspiro[4.5]decan-6-one has been reported in the literature. The synthesis involves the reaction of 2-phenoxybenzoic acid with 1,2-diaminocyclohexane in the presence of acetic anhydride and triethylamine. The product is then treated with methyl iodide to yield 7-methyl-2-(2-phenoxybenzoyl)-2,7-diazaspiro[4.5]decan-6-one.
Scientific Research Applications
7-methyl-2-(2-phenoxybenzoyl)-2,7-diazaspiro[4.5]decan-6-one has been studied for its potential use in scientific research applications. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease.
properties
IUPAC Name |
7-methyl-2-(2-phenoxybenzoyl)-2,7-diazaspiro[4.5]decan-6-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O3/c1-23-14-7-12-22(21(23)26)13-15-24(16-22)20(25)18-10-5-6-11-19(18)27-17-8-3-2-4-9-17/h2-6,8-11H,7,12-16H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IBPHQAVYQONRRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCC2(C1=O)CCN(C2)C(=O)C3=CC=CC=C3OC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Methyl-2-(2-phenoxybenzoyl)-2,7-diazaspiro[4.5]decan-6-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.